2-anilino-N'-[(E,2E)-1-methyl-3-phenyl-2-propenylidene]acetohydrazide

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-anilino-N-[(E)-[(E)-4-phenylbut-3-en-2-ylidene]amino]acetamide
• InChI: InChI=1S/C18H19N3O/c1-15(12-13-16-8-4-2-5-9-16)20-21-18(22)14-19-17-10-6-3-7-11-17/h2-13,19H,14H2,1H3,(H,21,22)/b13-12+,20-15+
• InChI Key: CGNLPFXNTJLICK-PAIIRMBHSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CNC1=CC=CC=C1)/C=C/C2=CC=CC=C2
• Canonical SMILES: CC(=NNC(=O)CNC1=CC=CC=C1)C=CC2=CC=CC=C2

Description

2-anilino-N’-[(E,2E)-1-methyl-3-phenyl-2-propenylidene]acetohydrazide is an organic compound with the molecular formula C18H19N3O. It is a member of the hydrazide family, characterized by the presence of a hydrazone functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-anilino-N’-[(E,2E)-1-methyl-3-phenyl-2-propenylidene]acetohydrazide typically involves the condensation reaction between aniline and acetohydrazide with an appropriate aldehyde or ketone. The reaction is usually carried out in the presence of an acid catalyst under reflux conditions. The general reaction scheme is as follows:

Step 1: Aniline reacts with acetohydrazide to form an intermediate hydrazone.

Step 2: The intermediate hydrazone undergoes condensation with an aldehyde or ketone to form the final product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and limited commercial demand. the general principles of organic synthesis, such as batch processing and the use of continuous flow reactors, can be applied to scale up the production.

Chemical Reactions Analysis

Types of Reactions

2-anilino-N’-[(E,2E)-1-methyl-